Cas no 2171587-42-9 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidin-2-yl}acetic acid
• CAS No: 2171587-42-9
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 6360883
• PubChem ID: 165478926
• Update Time: 2025-10-31

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidin-2-yl}acetic acid
• 2171587-42-9
• EN300-1517247
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]pyrrolidin-2-yl}acetic acid

• Inchi： 1S/C25H26F2N2O5/c26-22(27)13-21(24(32)29-11-5-6-15(29)12-23(30)31)28-25(33)34-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20-22H,5-6,11-14H2,(H,28,33)(H,30,31)
• InChI Key： XFCIKJAPGGWKNS-UHFFFAOYSA-N
• SMILES： FC(CC(C(N1CCCC1CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidin-2-yl}acetic acid

Comprehensive Analysis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidin-2-yl}acetic acid (CAS No. 2171587-42-9)

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidin-2-yl}acetic acid (CAS No. 2171587-42-9) is a highly specialized chemical entity with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 4,4-difluorobutanoyl moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers and industry professionals are increasingly interested in this compound due to its role in advancing drug discovery and bioconjugation techniques.

One of the key features of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidin-2-yl}acetic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino acids during peptide chain assembly, and its presence in this compound enhances its utility in automated peptide synthesizers. Additionally, the difluorobutanoyl segment introduces steric and electronic effects that can influence the pharmacokinetic properties of the resulting peptides, making it a topic of interest in structure-activity relationship (SAR) studies.

In recent years, the demand for custom peptide synthesis and modified amino acids has surged, driven by the growing focus on personalized medicine and targeted therapies. 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidin-2-yl}acetic acid aligns with these trends, as it enables the incorporation of fluorinated building blocks into peptides—a strategy often employed to enhance metabolic stability and bioavailability. This has led to its increased visibility in academic research and industrial R&D pipelines.

From a synthetic chemistry perspective, the compound's pyrrolidine acetic acid backbone offers conformational rigidity, which can be leveraged to design peptidomimetics with improved target binding. The difluoro substitution further modulates the compound's lipophilicity, a critical parameter in drug design. These attributes have sparked discussions in online forums and scientific communities about its potential applications in GPCR-targeted drugs and enzyme inhibitors.

Quality control and analytical characterization of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidin-2-yl}acetic acid are also areas of interest. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure its purity and structural integrity. Suppliers and manufacturers often highlight these analytical data to meet the stringent requirements of pharmaceutical-grade materials, addressing concerns raised by researchers about batch-to-batch consistency.

In summary, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpyrrolidin-2-yl}acetic acid (CAS No. 2171587-42-9) represents a versatile tool in modern chemical biology and medicinal chemistry. Its combination of Fmoc protection, fluorinated alkyl chains, and peptide-compatible reactivity positions it as a critical asset for scientists exploring next-generation therapeutics. As the field continues to evolve, this compound is likely to remain a focal point in discussions about innovative drug delivery systems and biomolecular engineering.